Cas no 144173-16-0 (3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-)

3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)- structure
144173-16-0 structure
Product name:3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-
CAS No:144173-16-0
MF:C12H16N2
MW:188.26884
CID:108650
PubChem ID:45115733

3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-
    • 3-benzyl-1-methyl-3,6-diazabicyclo[3.1.0]hexane
    • 3,6-Diazabicyclo[3.1.0]hexane,1-methyl-3-(phenylmethyl)-(9CI)
    • ACMC-20n3oi
    • AG-D-87182
    • CTK4C3971
    • 144173-16-0
    • DTXSID60668327
    • SCHEMBL9055253
    • Inchi: InChI=1S/C12H16N2/c1-12-9-14(8-11(12)13-12)7-10-5-3-2-4-6-10/h2-6,11,13H,7-9H2,1H3
    • InChI Key: UMHJOLRQIBNFSJ-UHFFFAOYSA-N
    • SMILES: C1C=CC(CN2CC3NC3(C)C2)=CC=1

Computed Properties

  • Exact Mass: 188.13100
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.2A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 25.18000
  • LogP: 1.49940

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